Cas no 1781888-34-3 (3-(3-methyloxetan-3-yl)propanal)
1781888-34-3 structure
Product Name:3-(3-methyloxetan-3-yl)propanal
CAS No:1781888-34-3
MF:C7H12O2
MW:128.168982505798
CID:6099405
PubChem ID:84081972
Update Time:2024-03-01
3-(3-methyloxetan-3-yl)propanal Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-methyloxetan-3-yl)propanal
- EN300-1870655
- 1781888-34-3
-
- Inchi: 1S/C7H12O2/c1-7(3-2-4-8)5-9-6-7/h4H,2-3,5-6H2,1H3
- InChI Key: JCMNEAMHLHIRKF-UHFFFAOYSA-N
- SMILES: O1CC(C)(CCC=O)C1
Computed Properties
- Exact Mass: 128.083729621g/mol
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 26.3Ų
3-(3-methyloxetan-3-yl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1870655-0.05g |
3-(3-methyloxetan-3-yl)propanal |
1781888-34-3 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1870655-0.1g |
3-(3-methyloxetan-3-yl)propanal |
1781888-34-3 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1870655-0.25g |
3-(3-methyloxetan-3-yl)propanal |
1781888-34-3 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1870655-0.5g |
3-(3-methyloxetan-3-yl)propanal |
1781888-34-3 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1870655-1.0g |
3-(3-methyloxetan-3-yl)propanal |
1781888-34-3 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1870655-2.5g |
3-(3-methyloxetan-3-yl)propanal |
1781888-34-3 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1870655-5.0g |
3-(3-methyloxetan-3-yl)propanal |
1781888-34-3 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1870655-10.0g |
3-(3-methyloxetan-3-yl)propanal |
1781888-34-3 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1870655-1g |
3-(3-methyloxetan-3-yl)propanal |
1781888-34-3 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1870655-5g |
3-(3-methyloxetan-3-yl)propanal |
1781888-34-3 | 5g |
$2858.0 | 2023-09-18 |
3-(3-methyloxetan-3-yl)propanal Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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